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Compound of Interest

Compound Name: Decane

Cat. No.: B7769320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Chemical Abstracts

Service (CAS) number and detailed safety data for n-decane. The following sections present

critical data, experimental protocols derived from safety information, and a logical workflow for

safe handling to support researchers and professionals in laboratory and drug development

settings.

Chemical Identification and Physical Properties
n-Decane is a straight-chain alkane with the chemical formula C₁₀H₂₂. It is a colorless liquid

and a component of gasoline and kerosene.[1][2]

CAS Number: 124-18-5[3][4]

The following table summarizes the key physical and chemical properties of n-decane.
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Property Value Source

Molecular Weight 142.28 g/mol [5]

Appearance Colorless liquid [2][5]

Odor Gasoline-like [2]

Density 0.73 g/cm³ at 20°C [4]

Melting Point -30 °C [1]

Boiling Point 174 °C [1]

Flash Point 46 °C (115 °F) - Closed Cup [6]

Autoignition Temperature 210 °C (410 °F) [6]

Solubility in Water Insoluble [1][5]

Vapor Pressure 1 mm Hg at 16.5 °C [1]

Vapor Density 4.9 (Air = 1) [1]

Safety and Hazard Information
n-Decane is a flammable liquid and presents an aspiration hazard.[7] Repeated exposure may

cause skin dryness or cracking.[8]

Hazard Classification
Hazard Category Classification Source

Flammable Liquids Category 3 [7]

Aspiration Hazard Category 1 [7]

Skin Irritation
Repeated exposure may

cause dryness or cracking
[8]

Exposure Limits and Toxicity Data
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Parameter Value Species Source

LD₅₀ (Oral) >5000 mg/kg Rat [4]

LD₅₀ (Dermal) ≥3160 mg/kg Rabbit [4]

LC₅₀ (Inhalation)
72300 mg/m³ (2

hours)
Mouse [6]

Explosive Limits 0.8 - 5.4 % [6]

Experimental Protocols for Safe Handling
The following protocols are derived from standard safety data sheets and should be

implemented when working with n-decane.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles with side shields.

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.[9]

Handling and Storage
Handling: Avoid contact with skin and eyes.[10] Avoid inhalation of vapor or mist.[10] Keep

away from sources of ignition, including open flames, hot surfaces, and sparks. Use only

non-sparking tools. Take precautionary measures against static discharge.

Storage: Store in a cool, well-ventilated place. Keep the container tightly closed. Store away

from oxidizing agents.[1]

First Aid Measures
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After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.

After Skin Contact: Remove contaminated clothing. Wash the affected area with soap and

water.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek medical attention.

After Ingestion: Do NOT induce vomiting. If vomiting occurs, keep the head low so that

stomach content doesn't get into the lungs. Call a physician or poison control center

immediately.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[8] Containers may explode when heated.[8]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Logical Workflow for Safe Handling of n-Decane
The following diagram illustrates the key decision-making and action steps for the safe

handling of n-decane in a laboratory setting.
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Start: Handling n-Decane

Assess Hazards
- Flammable Liquid
- Aspiration Hazard

- Skin Irritant

Wear Appropriate PPE
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Hazards Identified

Follow Safe Handling Procedures
- Use in a well-ventilated area

- Ground equipment
- Avoid ignition sources

Store Properly
- Cool, dry, well-ventilated area

- Tightly closed container
- Away from incompatibles

Emergency: Spill or Exposure

If spill/exposure occurs

Dispose of Waste Properly
- Follow institutional and

  local regulations

Spill Response
- Evacuate area

- Eliminate ignition sources
- Absorb with inert material

Spill

Exposure Response
- Follow First Aid Measures

- Seek medical attention

Exposure

End of Procedure

Click to download full resolution via product page

n-Decane Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7769320?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5852985.htm
https://study.com/learn/lesson/decane-formula-uses-structure.html
https://www.carlroth.com/medias/SDB-3474-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTk2Mjl8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZ3haaTlvTUdRdk9UQXpOREUzTVRnME1qVTVNQzV3WkdZfGI5MzEzZTYyMzUzMWE3MWUwMjg3YThlNDBiNDZkNTA4ODI1MjlmZWViMjczMzBmN2VjMjEzYWM0Y2M5NDdkODQ
https://www.carlroth.com/medias/SDB-3475-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA4MTl8YXBwbGljYXRpb24vcGRmfGFHRmpMMmd3WWk4NU1UZ3lNalV5TlRNeE56UXlMMU5FUWw4ek5EYzFYMEZWWDBWT0xuQmtaZ3xjYTlmNDU0YTQ5MzA3MzhhNzY2OGEyNGUyNWEwYzdiM2MxYjk1ODJjYWIyYjAxMjVkMzBlOTI3OWFlN2NlM2M1
https://pubchem.ncbi.nlm.nih.gov/compound/Decane
https://www.oxfordlabfinechem.com/msds/(D-03163)%20n-DECANE.pdf
https://www.fishersci.com/store/msds?partNumber=O2128500&countryCode=US&language=en
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Decane.pdf/
https://www.chemos.de/import/data/msds/GB_en/124-18-5-A0000628-GB-en.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/Decane_2.htm
https://www.benchchem.com/product/b7769320#cas-number-and-safety-data-for-n-decane
https://www.benchchem.com/product/b7769320#cas-number-and-safety-data-for-n-decane
https://www.benchchem.com/product/b7769320#cas-number-and-safety-data-for-n-decane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7769320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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